Cas no 2194616-26-5 (2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide)

• Product Name: 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide
• CAS No: 2194616-26-5
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 5409890
• PubChem ID: 136544177
• Update Time: 2025-06-28

2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z2193344579
• EN300-26683901
• 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide
• AKOS033793504
• 2194616-26-5

• Inchi： 1S/C14H15BrN2O/c1-9-4-5-11(15)10(6-9)12(18)17-14(8-16)7-13(14,2)3/h4-6H,7H2,1-3H3,(H,17,18)
• InChI Key： MAFIOKFPKZWYLM-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CC1(C)C)(=O)C1=CC(C)=CC=C1Br

Computed Properties

• Exact Mass: 306.03678g/mol
• Monoisotopic Mass: 306.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.8±45.0 °C(Predicted)
• pka: 11.55±0.40(Predicted)

Additional information on 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide

2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide

Introduction to 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide

The compound 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide (CAS No: 2194616-26-5) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position of the benzene ring, a cyano group attached to a cyclopropane ring, and a methyl substituent at the 5-position of the benzene ring. The combination of these functional groups makes this compound highly versatile and valuable for various research and industrial applications.

Structural Features and Synthesis

The synthesis of 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylbenzamide involves a series of intricate organic reactions, including nucleophilic substitution, cyclopropanation, and amide formation. The molecule's structure is particularly notable for its cyclopropane ring, which introduces significant strain into the molecule but also enhances its reactivity in certain chemical transformations. Recent studies have focused on optimizing the synthesis process to improve yield and reduce costs while maintaining the high purity required for pharmaceutical applications.

Applications in Pharmaceutical Research

In the pharmaceutical industry, N-(1-cyano-2,2-dimethylcyclopropyl)benzamides like this compound are being explored as potential drug candidates due to their unique pharmacokinetic properties. The bromine substituent at the 2-position plays a critical role in modulating the compound's bioavailability and metabolic stability. Recent research has highlighted the potential of this compound as a lead molecule in the development of new therapies for chronic diseases such as cancer and neurodegenerative disorders.

Role in Materials Science

Beyond pharmaceuticals, N-(1-cyano-2,2-dimethylcyclopropyl)benzamides are also being investigated for their applications in materials science. The cyclopropane ring's high reactivity makes it an attractive component for use in polymer synthesis and advanced materials development. Researchers have reported that incorporating this compound into polymer matrices can significantly enhance mechanical properties such as tensile strength and thermal stability.

Recent Research Findings

Recent studies have delved into the electronic properties of N-(1-cyano-2,2-dimethylcyclopropyl)benzamides, revealing their potential as semiconducting materials in organic electronics. The bromine substituent's electron-withdrawing effect has been shown to enhance charge transport properties, making this compound a promising candidate for use in flexible electronics and optoelectronic devices.

Conclusion

In conclusion, N-(1-cyano-2,2-dimethylcyclopropyl)benzamides, particularly N-(1-cyano-